Cas no 137238-82-5 (Acetic acid, (2-propenyloxy)-, phenylmethyl ester)

• Product Name: Acetic acid, (2-propenyloxy)-, phenylmethyl ester
• CAS No: 137238-82-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1244118
• PubChem ID: 11447078
• Update Time: 2025-10-28

Acetic acid, (2-propenyloxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-propenyloxy)-, phenylmethyl ester
• benzyl 2-prop-2-enoxyacetate
• BENZYL 2-(PROP-2-EN-1-YLOXY)ACETATE
• DTXSID10466138
• 137238-82-5
• Acetic acid, 2-(2-propen-1-yloxy)-, phenylmethyl ester
• EN300-7297264

• Inchi： 1S/C12H14O3/c1-2-8-14-10-12(13)15-9-11-6-4-3-5-7-11/h2-7H,1,8-10H2
• InChI Key： SFCVYJZJSJGVLL-UHFFFAOYSA-N
• SMILES： O(C(COCC=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on Acetic acid, (2-propenyloxy)-, phenylmethyl ester

Acetic acid, (2-propenyloxy)-, phenylmethyl ester (CAS No. 137238-82-5): A Comprehensive Overview

Acetic acid, (2-propenyloxy)-, phenylmethyl ester, identified by its CAS number 137238-82-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, also known as phenylmethyl 2-vinyl ether, has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The compound's molecular structure consists of a phenylmethyl (Benzyl) group attached to a vinyl ether moiety, which is linked to an acetoxy group. This configuration imparts distinct reactivity and functional characteristics that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula for Acetic acid, (2-propenyloxy)-, phenylmethyl ester can be represented as C₁₀H₁₀O₃. The presence of both an acetoxy group and a vinyl ether side chain suggests that this compound can participate in a wide range of chemical reactions, including nucleophilic substitution, addition reactions, and polymerization processes. These reactivity patterns are particularly useful in the development of novel materials and pharmaceuticals where precise molecular modifications are required.

In recent years, the study of vinyl ethers has seen significant advancements due to their role as versatile building blocks in organic synthesis. The compound phenylmethyl 2-vinyl ether has been explored in various contexts, including the synthesis of polymers with tailored properties and the development of new pharmaceutical intermediates. One notable area of research involves the use of this compound in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in the construction of biaryl compounds. These biaryl structures are prevalent in many biologically active molecules, making this compound a potential asset in drug discovery programs.

The pharmacological potential of Acetic acid, (2-propenyloxy)-, phenylmethyl ester has not been extensively studied compared to some other pharmaceutical intermediates. However, its structural features suggest that it could serve as a precursor for compounds with anti-inflammatory or antimicrobial properties. The acetoxy group can be readily converted into other functional moieties, such as hydroxamic acids or amides, which are known to exhibit biological activity. Furthermore, the vinyl ether moiety can undergo ring-opening reactions to form more complex structures, opening up possibilities for further derivatization and lead optimization.

In industrial applications, this compound has found utility as an intermediate in the production of specialty chemicals and fine chemicals. Its ability to undergo various transformations makes it a valuable component in synthetic routes that require multiple steps and precise control over reaction outcomes. For instance, it can be used to synthesize complex esters or ethers that serve as ligands in catalytic systems or as precursors for high-performance polymers.

The synthesis of Acetic acid, (2-propenyloxy)-, phenylmethyl ester typically involves the reaction between phenylmethyl alcohol and vinyl acetate under acidic conditions. This reaction can be catalyzed by various acids, including sulfuric acid or p-toluenesulfonic acid, which facilitate the esterification process. The choice of catalyst and reaction conditions can influence the yield and purity of the final product, making process optimization a critical aspect of industrial production.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have been exploring alternative methodologies that minimize waste and reduce environmental impact. For example, enzymatic catalysis has been investigated as a means to achieve selective esterification without the need for harsh chemical conditions. Such approaches align with broader efforts to develop more sustainable chemical processes that are compatible with ecological standards.

The handling and storage of Acetic acid, (2-propenyloxy)-, phenylmethyl ester require careful consideration due to its reactivity. It should be stored in a cool, dry place away from sources of ignition and incompatible materials such as strong oxidizing agents. Proper ventilation and personal protective equipment are essential when working with this compound to ensure safety in laboratory and industrial settings.

In conclusion, Acetic acid, (2-propenyloxy)-, phenylmethyl ester (CAS No. 137238-82-5) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features enable participation in diverse chemical reactions, making it a valuable intermediate for the development of new materials and drugs. As research continues to uncover new applications for this compound, its importance is likely to grow within the scientific community.